4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C20H24N8/c1-14-10-15(2)28(25-14)19-11-18(22-13-23-19)26-6-8-27(9-7-26)20-16-4-3-5-17(16)21-12-24-20/h10-13H,3-9H2,1-2H3
• InChI Key: DMQPTMXGRUQLDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCN(CC3)C4=NC=NC5=C4CCC5)C
• Molecular Formula: C20H24N8
• Molecular Weight: 376.5 g/mol
• CAS No.: 2548975-65-9

Description

4-(4-{5H,6H,7H-Cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a cyclopenta[d]pyrimidinyl-piperazine moiety and a 3,5-dimethylpyrazole group.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Effects

Core Heterocyclic Systems

• Target Compound : Combines a pyrimidine core with a cyclopenta[d]pyrimidinyl group. The cyclopenta fusion increases planarity, which may enhance π-π stacking interactions in biological targets .
• Compound: Contains a pyridazine-piperazine-azetidinyl scaffold with a cyclopenta[c]pyridazinyl group.
• Derivatives: Include 4H-pyrazino[1,2-a]pyrimidin-4-ones and 4H-pyrido[1,2-a]pyrimidin-4-ones. These feature alternative fused ring systems, which may confer distinct solubility or metabolic stability profiles .

Substituent Variations

• Piperazine Modifications :

  • The target compound uses a piperazine group as a linker. In contrast, derivatives include piperazine substituents with ethyl, hydroxyethyl, or methyl groups, which could enhance solubility or modulate pharmacokinetics .
  • ’s arylpiperazine-pyrazole compound (e.g., 4-(1H-pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one) demonstrates how trifluoromethyl groups improve metabolic stability, whereas the target’s 3,5-dimethylpyrazole may prioritize steric effects over electronic .

• Pyrazole Substituents :

  • The 3,5-dimethylpyrazole in the target compound likely reduces oxidative metabolism compared to unsubstituted pyrazoles. Similar dimethylpyrazole motifs in ’s dihydropyrazolo[3,4-d]pyrimidin-4-ones are associated with improved thermal stability .

Hypothetical Pharmacological and Physicochemical Properties

Pharmacokinetic Considerations

• Solubility: The cyclopenta[d]pyrimidinyl group may reduce aqueous solubility compared to ’s azetidinyl-methanone derivative, which introduces polar carbonyl groups .
• Metabolic Stability : The 3,5-dimethylpyrazole in the target compound likely resists CYP450-mediated oxidation more effectively than ’s trifluoromethylphenyl group, which could undergo dealkylation .

Target Selectivity

• The rigid cyclopenta[d]pyrimidinyl group may favor kinase ATP-binding pockets, whereas ’s pyrido[1,2-a]pyrimidin-4-ones with dimethoxyphenyl substituents could target GPCRs due to their aromatic bulk .

Data Table: Key Structural and Inferred Properties

Compound	Core Structure	Key Substituents	Hypothetical Properties
Target Compound	Pyrimidine-piperazine	Cyclopenta[d]pyrimidinyl, 3,5-dimethylpyrazole	High rigidity, kinase inhibition potential
Compound	Pyridazine-piperazine-azetidinyl	Cyclopenta[c]pyridazinyl, azetidinyl	Enhanced solubility, diverse target engagement
Compound 5	Arylpiperazine-pyrazole	Trifluoromethylphenyl, pyrazole	Metabolic stability, CNS activity
Derivative (e.g., 7-[4-(2-hydroxyethyl)piperazin-1-yl])	Pyrazino-pyrimidinone	Hydroxyethyl-piperazine	Improved solubility, tunable pharmacokinetics